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Compound Name: Tetraethylene glycol

Cat. No.: B139389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of tetraethylene glycol (TeEG) aqueous solutions. Understanding these properties

is crucial for a wide range of applications, particularly in the fields of cryopreservation, chemical

engineering, and pharmaceutical formulation, where TeEG is utilized for its solvent,

cryoprotectant, and drug delivery capabilities. This document summarizes key quantitative

data, details relevant experimental protocols, and visualizes a critical application in drug

delivery.

Quantitative Data on Thermodynamic Properties
The thermodynamic behavior of tetraethylene glycol in aqueous solutions is a function of its

concentration and the temperature of the system. The following tables consolidate essential

data on density, viscosity, and specific heat for easy reference and comparison.

Table 1: Density of Tetraethylene Glycol Aqueous
Solutions
The density of TeEG-water mixtures is a fundamental property for fluid dynamics calculations

and solution preparation. As depicted in the table below, density increases with higher

concentrations of TeEG and decreases with rising temperatures.
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TeEG (wt%)
Density at 293.15 K
(g/cm³)

Density at 313.15 K
(g/cm³)

Density at 333.15 K
(g/cm³)

0.00 0.9982 0.9922 0.9880

3.05 1.0030 0.9967 0.9884

14.52 1.0197 1.0123 1.0022

39.97 1.0648 1.0526 1.0396

100.00 1.1260 1.1120 1.0980

Data extracted from various sources, including product guides and research articles providing

specific gravity charts.[1]

Table 2: Viscosity of Tetraethylene Glycol Aqueous
Solutions
Viscosity is a critical parameter in process design, influencing fluid handling and mixing

characteristics. The viscosity of TeEG solutions increases significantly with concentration and

decreases with temperature, a typical behavior for glycol-water mixtures.[2][3]

TeEG (wt%)
Viscosity at 293.15
K (mPa·s)

Viscosity at 313.15
K (mPa·s)

Viscosity at 333.15
K (mPa·s)

0.00 1.002 0.653 0.467

3.05 1.11 0.61 0.52

14.52 1.68 0.83 0.68

39.97 4.94 2.93 1.47

100.00 58.3 23.5 11.8

This data is a compilation from multiple sources to provide a representative overview.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.benchchem.com/product/b139389?utm_src=pdf-body
https://datapdf.com/viscosities-of-aqueous-glycol-solutions-journal-of-chemicale40b166c7af1970179b517f0bc60e10958598.html
https://www.begellhouse.com/books/thermodynamic-properties-of-fluids-and-fluid-mixtures.html
https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.researchgate.net/publication/395243175_Physicochemical_Properties_of_Aqueous_Solutions_of_Monoethylene_Glycol_Diethylene_Glycol_Triethylene_Glycol_and_Tetraethylene_Glycol_at_29315_31315_and_33315_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Specific Heat of Tetraethylene Glycol Aqueous
Solutions
Specific heat capacity is essential for heat transfer calculations. The addition of TeEG to water

generally lowers the specific heat of the solution.

TeEG (wt%)
Specific Heat at 20°C
(Btu/lb °F)

Specific Heat at 60°C
(Btu/lb °F)

0 1.000 1.002

10 0.965 0.975

20 0.925 0.940

30 0.885 0.905

40 0.845 0.870

50 0.805 0.835

60 0.765 0.800

70 0.725 0.765

80 0.685 0.730

90 0.640 0.690

100 0.595 0.650

Data is derived from graphical representations of specific heat for aqueous TeEG solutions.

Experimental Protocols
Accurate measurement of thermodynamic properties is fundamental to their application. The

following sections detail the methodologies for determining the key properties of TeEG aqueous

solutions.

Density Measurement
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The density of TeEG-water mixtures can be precisely determined using a digital vibrating tube

densitometer.

Protocol:

Calibration: Calibrate the densitometer with deionized water and dry air at a known

temperature and pressure.

Sample Preparation: Prepare a series of TeEG aqueous solutions of known concentrations

by mass.

Measurement: Inject the sample into the densitometer's measuring cell, ensuring no air

bubbles are present. The instrument measures the oscillation period of the U-tube, which is

directly related to the density of the sample.

Temperature Control: Perform measurements across a range of temperatures, allowing the

sample to thermally equilibrate at each setpoint.

Viscosity Measurement
A rotational viscometer is a suitable instrument for measuring the dynamic viscosity of TeEG

solutions.

Protocol:

Instrument Setup: Select an appropriate spindle and rotational speed based on the expected

viscosity of the sample.

Calibration: Calibrate the viscometer using standard viscosity fluids.

Sample Loading: Place the TeEG solution in a temperature-controlled sample cup.

Measurement: Immerse the spindle in the solution to the specified depth and begin rotation.

Allow the reading to stabilize before recording the viscosity value.

Data Collection: Repeat the measurement at various temperatures and concentrations.

Heat Capacity Measurement
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Differential Scanning Calorimetry (DSC) is a powerful technique for determining the specific

heat capacity of liquid mixtures.

Protocol:

Sample Preparation: Accurately weigh a small amount of the TeEG solution into a

hermetically sealed DSC pan. An empty sealed pan is used as a reference.

Baseline Measurement: Conduct a preliminary run with empty sample and reference pans to

establish a baseline.

Sapphire Standard: Measure the heat flow of a sapphire standard of known mass to calibrate

the instrument.

Sample Measurement: Heat the sample at a controlled rate over the desired temperature

range. The difference in heat flow between the sample and the reference pan is proportional

to the sample's heat capacity.

Calculation: The specific heat capacity is calculated by comparing the heat flow of the

sample to that of the sapphire standard.

Enthalpy of Mixing Measurement
Isothermal titration calorimetry (ITC) or a flow calorimeter can be used to measure the enthalpy

of mixing, which quantifies the heat absorbed or released when TeEG and water are mixed.

Protocol (ITC):

Instrument Preparation: Thermally equilibrate the calorimeter and load one component (e.g.,

water) into the sample cell and the other (TeEG) into the injection syringe.

Titration: Inject small, precise volumes of TeEG into the water-filled cell while monitoring the

heat change.

Data Analysis: The heat change associated with each injection is measured. The integration

of these heat changes over the entire composition range provides the enthalpy of mixing.
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Vapor-Liquid Equilibrium (VLE) Measurement
Vapor-liquid equilibrium data, crucial for distillation and dehydration processes, can be obtained

using a static or dynamic equilibrium cell.

Protocol (Static Method):

Apparatus: A thermostatted equilibrium cell equipped with pressure and temperature sensors

is used.

Sample Loading: A known composition of the TeEG-water mixture is charged into the

evacuated cell.

Equilibration: The mixture is stirred at a constant temperature until the pressure stabilizes,

indicating that equilibrium has been reached.

Data Recording: The equilibrium temperature and pressure are recorded.

Composition Analysis: Samples of the liquid and vapor phases are carefully withdrawn and

their compositions are determined, often using gas chromatography or refractometry.

Visualization of a Key Application: Drug Delivery
Tetraethylene glycol is an oligomer of polyethylene glycol (PEG), a polymer widely used in

drug delivery systems. The thermodynamic properties of TeEG solutions are critical to the

formulation and performance of such systems. The following diagram illustrates a conceptual

workflow for the encapsulation and release of a therapeutic agent using a PEG-based

hydrogel, a common application for which TeEG can be a component.
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Caption: Workflow for Drug Encapsulation and Release in a PEG-based Hydrogel.

This diagram illustrates how the properties of TeEG contribute to the formulation of a drug-

loaded hydrogel. The subsequent swelling and diffusion processes, which govern the release

of the therapeutic agent, are influenced by the thermodynamic interactions between the

hydrogel matrix, water, and the encapsulated drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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